4-(3,4-dimethylphenoxy)-2-(2-fluorophenyl)quinazoline

• IUPAC Name: 4-(3,4-dimethylphenoxy)-2-(2-fluorophenyl)quinazoline
• InChI: InChI=1S/C22H17FN2O/c1-14-11-12-16(13-15(14)2)26-22-18-8-4-6-10-20(18)24-21(25-22)17-7-3-5-9-19(17)23/h3-13H,1-2H3
• InChI Key: SOLIWRFMEPVQFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4F)C
• Molecular Formula: C22H17FN2O
• Molecular Weight: 344.4 g/mol

Description

Quinazoline derivatives are a class of heterocyclic compounds that have attracted attention due to their wide range of biological activities and potential applications in medicinal chemistry. The molecule "4-(3,4-dimethylphenoxy)-2-(2-fluorophenyl)quinazoline" falls within this category, showcasing the significance of studying its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

Quinazoline derivatives are synthesized through various methods, including cyclization reactions and modifications of existing quinazoline structures. For example, the synthesis of 4-(3-chloro-4-fluorophenylamino)-7-methoxy-6-[3-(4-morpholinyl)propoxy]quinazoline (ZD1839) involves a seven-step procedure starting from 3-hydroxy-4-methoxybenzoic acid methyl ester, highlighting the complexity and versatility of quinazoline synthesis methods (Gong Ping, 2005).

Molecular Structure Analysis

The molecular structure of quinazoline derivatives is characterized using various spectroscopic techniques, including FTIR, NMR, and X-ray crystallography. These techniques provide detailed insights into the molecular geometry, stability, and interactions within the molecule. For instance, a study on a novel quinazoline derivative utilized X-ray diffraction and DFT calculations to analyze its structure, revealing significant intra and intermolecular interactions contributing to its stability (S. Gandhi et al., 2020).

Chemical Reactions and Properties

Quinazoline derivatives undergo various chemical reactions, including cyclization and substitutions, to modify their structures and properties. These reactions are crucial for tailoring the molecules for specific applications. For example, palladium-catalyzed oxidative carbonylation has been used to synthesize quinazolin-2-ones, demonstrating the chemical versatility of quinazoline compounds (M. Costa et al., 2004).